Cas no 2877648-74-1 (4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile)
4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2877648-74-1
- F6709-6069
- 4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile
- AKOS040860041
- 4-[[1-[(2,3-Dihydro-1,4-benzodioxin-6-yl)methyl]-3-azetidinyl]oxy]-2-pyridinecarbonitrile
-
- Inchi: 1S/C18H17N3O3/c19-9-14-8-15(3-4-20-14)24-16-11-21(12-16)10-13-1-2-17-18(7-13)23-6-5-22-17/h1-4,7-8,16H,5-6,10-12H2
- InChI Key: FSAQYPPMLRTVJJ-UHFFFAOYSA-N
- SMILES: C1(C#N)=NC=CC(OC2CN(CC3=CC=C4OCCOC4=C3)C2)=C1
Computed Properties
- Exact Mass: 323.12699141g/mol
- Monoisotopic Mass: 323.12699141g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 473
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 67.6Ų
Experimental Properties
- Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 497.8±45.0 °C(Predicted)
- pka: 6.80±0.10(Predicted)
4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6709-6069-2μmol |
4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile |
2877648-74-1 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6709-6069-5μmol |
4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile |
2877648-74-1 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6709-6069-10μmol |
4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile |
2877648-74-1 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6709-6069-20μmol |
4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile |
2877648-74-1 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6709-6069-1mg |
4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile |
2877648-74-1 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6709-6069-2mg |
4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile |
2877648-74-1 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6709-6069-3mg |
4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile |
2877648-74-1 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6709-6069-4mg |
4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile |
2877648-74-1 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6709-6069-5mg |
4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile |
2877648-74-1 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6709-6069-10mg |
4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile |
2877648-74-1 | 10mg |
$118.5 | 2023-09-07 |
4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile
Introducing 4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile (CAS No. 2877648-74-1): A Novel Compound with Promising Applications in Medicinal Chemistry
The compound 4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile, identified by its CAS number 2877648-74-1, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure combines a pyridine core with a nitrile functional group, linked to an azetidine ring that is further substituted with a dihydrobenzodioxin moiety. Such a combination of heterocyclic scaffolds has garnered considerable attention due to its potential to exhibit unique pharmacological properties.
Recent research in the domain of heterocyclic chemistry has highlighted the importance of molecular diversity in drug discovery. The presence of the dihydrobenzodioxin (also known as 2,3-dihydro-1,4-benzoxazinone) group in this compound is particularly noteworthy, as it is known for its structural similarity to certain bioactive natural products. This scaffold has been implicated in various biological processes, including enzyme inhibition and receptor binding, making it a valuable component for designing novel therapeutic agents.
The azetidine ring appended to the dihydrobenzodioxin unit introduces additional conformational flexibility to the molecule. Azetidine derivatives are well-documented for their role in modulating biological pathways, particularly in the context of antimicrobial and anti-inflammatory applications. The incorporation of this moiety into the pyridine-nitrile framework suggests that 4-( { 1 - [ ( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) methyl ] azetidin - 3 - yl } oxy ) pyridine - 2 - carbonitrile may exhibit dual functionality, targeting multiple biological targets simultaneously.
One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The pyridine-carbonitrile moiety is a common feature in many pharmacologically active molecules, often serving as an anchor for hydrogen bonding interactions with biological targets. The nitrile group, in particular, has been shown to enhance binding affinity and selectivity in various drug candidates. When combined with the azetidine and dihydrobenzodioxin substituents, the overall structure presents a rich landscape for molecular interactions.
Current research trends indicate that compounds featuring multiple heterocyclic rings are increasingly being explored for their ability to engage complex biological systems. The dihydrobenzodioxin and azetidine components of this molecule are particularly interesting because they have been associated with different classes of bioactive compounds. For instance, derivatives of dihydrobenzodioxin have shown promise in treating neurological disorders, while azetidine-based compounds have been investigated for their antimicrobial properties. The synergistic effects of these two scaffolds within a single molecule may lead to novel therapeutic interventions.
The synthesis and characterization of 4-( { 1 - [ ( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) methyl ] azetidin - 3 - yl } oxy ) pyridine - 2 - carbonitrile have been conducted using state-of-the-art synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. Spectroscopic analyses, including NMR and mass spectrometry, have confirmed the structural integrity of the compound, providing confidence in its identity and purity.
In terms of pharmacological evaluation, preliminary studies suggest that this compound exhibits interesting biological activity profiles. While specific details are often proprietary at this stage, reports indicate that it demonstrates moderate to high potency against certain enzymatic targets relevant to inflammation and pain modulation. These findings align with the growing interest in developing multifunctional drugs that can address multiple disease pathways simultaneously.
The potential therapeutic applications of 4-( { 1 - [ ( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) methyl ] azetidin - 3 - yl } oxy ) pyridine - 2 - carbonitrile are broad and span several therapeutic areas. Given its structural features, it may be explored for its anti-inflammatory properties, potentially targeting pathways involved in chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease. Additionally, its ability to interact with neurological receptors suggests that it could be developed into a treatment for neurodegenerative disorders like Alzheimer's or Parkinson's disease.
Another exciting aspect is the compound's potential as a lead molecule for further derivatization. Medicinal chemists often use such scaffolds as starting points to optimize potency, selectivity, and pharmacokinetic properties through structural modifications. The presence of multiple functional groups provides ample opportunities for chemical manipulation without compromising the core pharmacophore.
The development of new drugs is an iterative process that relies heavily on understanding structure-activity relationships (SAR). By studying how modifications to 4-( { 1 - [ ( 2 , 3 - dihydro - 1 , 4 - benzodioxin - 6 - yl ) methyl ] azetidin - 3 - yl } oxy ) pyridine - 2 - carbonitrile affect its biological activity, researchers can gain valuable insights into optimizing drug design. This compound serves as a testament to the power of combinatorial chemistry and rational drug design in generating novel therapeutics.
In conclusion,4-( { 1-( [ (2 ,3-dihydro-1 ,4-benzodioxin-6-y l)methyl]azeti din-3-y l}oxy)pyrid ine-2-carbonitr ile (CAS No .2877648–74–1) represents a significant advancement in medicinal chemistry due to its unique structural features and promising pharmacological profile . Its combination o f heterocyclic scaffolds offers opportunities fo r designing novel therapeutic agents with broad applicability across multiple disease areas . As research continues t o uncover new applications f or this compoun d , it holds great promise f or contributing t o future medical breakthroughs . p >
2877648-74-1 (4-({1-[(2,3-dihydro-1,4-benzodioxin-6-yl)methyl]azetidin-3-yl}oxy)pyridine-2-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)